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Compound of Interest

Compound Name: Thiophene-2-amidoxime

Cat. No.: B171198 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for Thiophene-2-
amidoxime (CAS No: 53370-51-7), a crucial intermediate in pharmaceutical synthesis. Due to

its hazardous properties, strict adherence to the following protocols is essential to ensure the

safety of laboratory personnel and the integrity of research.

Chemical and Physical Properties
Thiophene-2-amidoxime is a solid organic compound with the following properties:

Property Value Reference(s)

Molecular Formula C₅H₆N₂OS [1]

Molecular Weight 142.18 g/mol [1]

Appearance Solid [1]

Melting Point 90-96 °C [1]

Purity ≥96% [1]

Solubility Soluble in DMSO (100 mg/mL) [2]

InChI Key
NKMNPRXPUZINOM-

UHFFFAOYSA-N
[1]
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Hazard Identification and Classification
Thiophene-2-amidoxime is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Hazard
Class

Category GHS Code
Signal
Word

Hazard
Statement

Reference(s
)

Acute

Toxicity, Oral
3 H301 Danger

Toxic if

swallowed
[1]

Skin

Corrosion/Irrit

ation

2 H315 Danger
Causes skin

irritation
[1]

Serious Eye

Damage/Eye

Irritation

1 H318 Danger

Causes

serious eye

damage

[1]

Specific

Target Organ

Toxicity

(Single

Exposure)

3 H335 Danger

May cause

respiratory

irritation.

Target Organ:

Respiratory

system.

[1]

Pictograms:

alt text

alt text

Toxicology Profile
While detailed toxicological studies on Thiophene-2-amidoxime are not extensively available

in the public domain, its classification as acutely toxic upon oral exposure necessitates

handling it with extreme caution. The thiophene moiety in drug molecules has been associated

with metabolic activation by cytochrome P450 enzymes, which can lead to the formation of

reactive metabolites.[3] These metabolites have the potential to cause cellular damage.[3]
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Given the acute toxicity of Thiophene-2-amidoxime, it should be handled as a potent and

hazardous compound at all times.

Experimental Protocols
The following protocols are designed to minimize exposure and ensure safe handling of

Thiophene-2-amidoxime in a laboratory setting.

Personal Protective Equipment (PPE)
A diagram illustrating the required PPE for handling Thiophene-2-amidoxime is provided

below.

Required Personal Protective Equipment

Nitrile Gloves (double-gloved recommended)

Chemical Resistant Lab Coat

Chemical Splash Goggles

Face Shield (when handling larger quantities or if there is a splash risk)

NIOSH-approved Respirator (if handling outside of a fume hood or if aerosolization is possible)

Click to download full resolution via product page

Caption: Required Personal Protective Equipment (PPE) for handling Thiophene-2-
amidoxime.
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Safe Handling and Weighing of Solid Thiophene-2-
amidoxime
The following workflow outlines the steps for safely handling and weighing the solid compound.
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Start: Prepare for Weighing

Work within a certified Chemical Fume Hood

Don appropriate PPE (see PPE diagram)

Cover work surface with absorbent, disposable liner

Retrieve Thiophene-2-amidoxime from secure storage

Carefully weigh the required amount into a tared, sealed container

Decontaminate spatula and other tools

Return stock container to secure storage

Dispose of liner and any contaminated materials as hazardous waste

Remove PPE in the correct order

Wash hands thoroughly

End

Click to download full resolution via product page

Caption: Workflow for safely weighing solid Thiophene-2-amidoxime.
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Preparation of a Solution
Preparation: Perform all operations within a certified chemical fume hood. Cover the work

surface with a disposable absorbent liner.

Personal Protective Equipment: Wear nitrile gloves (double-gloving is recommended), a

chemical-resistant lab coat, and chemical splash goggles. A face shield is recommended if

there is a risk of splashing.

Weighing: Following the "Safe Handling and Weighing" protocol, weigh the desired amount

of Thiophene-2-amidoxime into a suitable container.

Dissolution: Add the solvent (e.g., DMSO) to the container with the solid.[2] Cap the

container securely.

Mixing: Use a vortex mixer or sonicator to ensure complete dissolution. If sonication is used,

ensure the container is properly sealed to prevent aerosol generation.

Labeling: Clearly label the container with the chemical name, concentration, solvent, date of

preparation, and appropriate hazard symbols.

Storage: Store the solution in a clearly labeled, sealed container in a designated and secure

location.

Cleanup: Decontaminate all equipment used. Dispose of all contaminated materials (e.g.,

weigh boats, pipette tips, absorbent liner) as hazardous chemical waste.

Final Steps: Remove PPE and wash hands thoroughly.

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Procedure Reference(s)

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Consult a

physician.

[4]

Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with plenty of

water/shower. Consult a

physician.

[4][5]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Immediately call a poison

center or doctor.

[1][4]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Immediately call a poison

center or doctor.

[4][5]

Spill Response
The following diagram outlines the appropriate response to a spill of Thiophene-2-amidoxime.
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Spill Occurs

Evacuate immediate area and alert others

Don appropriate PPE (including respirator)

Cover with an inert absorbent material (e.g., vermiculite, sand)

Carefully collect the absorbed material into a labeled hazardous waste container

Decontaminate the spill area with a suitable cleaning agent

Dispose of all contaminated materials as hazardous waste

Report the incident to the appropriate safety personnel

End

Click to download full resolution via product page

Caption: Emergency response workflow for a Thiophene-2-amidoxime spill.
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Storage and Disposal
Storage: Store Thiophene-2-amidoxime in a tightly closed container in a dry, cool, and well-

ventilated area.[5] It should be stored in a designated area for toxic compounds, away from

incompatible materials. The storage class is 6.1C: Combustible, acute toxic Cat. 3 / toxic

compounds or compounds which cause chronic effects.[1]

Disposal: Dispose of Thiophene-2-amidoxime and any contaminated materials as hazardous

chemical waste in accordance with local, state, and federal regulations. Do not allow the

product to enter drains.[4]

Incompatibility and Decomposition
Incompatible Materials: Information on specific chemical incompatibilities is limited. Avoid

contact with strong oxidizing agents.

Hazardous Decomposition Products: Hazardous decomposition products formed under fire

conditions include carbon oxides and sulfur oxides.[5]

This guide is intended to provide comprehensive safety and handling information for

Thiophene-2-amidoxime. It is not a substitute for a thorough understanding of the material's

properties and the implementation of a robust safety program in your laboratory. Always consult

the most recent Safety Data Sheet (SDS) before use and ensure all personnel are adequately

trained in the handling of hazardous materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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